Cas no 527674-20-0 (2-(5-methylthiophen-2-yl)azepane)

• Product Name: 2-(5-methylthiophen-2-yl)azepane
• CAS No: 527674-20-0
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• MDL: MFCD05190319
• CID: 937432
• PubChem ID: 3511546
• Update Time: 2025-04-19

2-(5-methylthiophen-2-yl)azepane Chemical and Physical Properties

Names and Identifiers

• 2-(5-METHYL-THIOPHEN-2-YL)-AZEPANE
• 2-(5-Methyl-2-thienyl)azepane
• AC1MR2WT
• ALBB-009796
• BBL022478
• CTK4J6456
• MolPort-000-148-868
• SBB050089
• 2-(5-methylthiophen-2-yl)azepane
• EN300-232365
• G65534
• LS-03271
• 2-(5-methylthien-2-yl)azepane
• STK506076
• CS-0215298
• DTXSID10393192
• 527674-20-0
• AKOS005144015
• MFCD05190319
• 1H-azepine, hexahydro-2-(5-methyl-2-thienyl)-

• MDL： MFCD05190319
• Inchi： 1S/C11H17NS/c1-9-6-7-11(13-9)10-5-3-2-4-8-12-10/h6-7,10,12H,2-5,8H2,1H3
• InChI Key： HTNOJSJPYSIFDC-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1CCCCCN1

Computed Properties

• Exact Mass: 195.10831
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes